![molecular formula C7H12F3NO B3021986 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol CAS No. 1408076-30-1](/img/structure/B3021986.png)
4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
Overview
Description
“4-Amino-1-(trifluoromethyl)cyclohexan-1-ol” is a chemical compound with the CAS Number: 1421602-78-9 . It is also known as “this compound hydrochloride” and has a molecular weight of 219.63 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H12F3NO.ClH/c8-7(9,10)6(12)3-1-5(11)2-4-6;/h5,12H,1-4,11H2;1H
. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“this compound” is a white to yellow solid . It should be stored in a refrigerator and shipped at room temperature .
Scientific Research Applications
Enzymatic Resolution in Organic Solvents
A study by Kresze and Sabuni explored the enzymatic transesterification of a series of 1-amino-2-cyclohexene-3-ols, including compounds related to 4-Amino-1-(trifluoromethyl)cyclohexan-1-ol, to achieve optical resolution. This method's advantages and limitations were discussed, providing insight into its potential application in the synthesis of enantiomerically pure compounds (Kresze & Sabuni, 1987).
Chiral Ligands in Organic Synthesis
Research by Asami et al. highlighted the use of o-xylylene-type 1,4-amino alcohols, derived from (R)-1-phenylethylamine, as chiral ligands for the enantioselective addition of diethylzinc to aldehydes, leading to various chiral secondary alcohols. This study showcases the potential of this compound analogs in asymmetric synthesis (Asami et al., 2015).
Polyimide Synthesis
Yang, Su, and Hsiao synthesized fluorinated polyimides using aromatic diamine with a cyclohexane cardo group substituted with a trifluoromethyl group, similar in structure to this compound. These polyimides exhibited excellent solubility and thermal stability, suggesting applications in high-performance materials (Yang, Su, & Hsiao, 2004).
Synthesis of Trifluoromethylated Intermediates
Fadeyi and Okoro developed a synthesis for highly functionalized intermediates containing a trifluoromethyl group, starting from compounds related to this compound. These intermediates are valuable for synthesizing organic and heterocyclic compounds (Fadeyi & Okoro, 2008).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and washing thoroughly after handling (P264) .
properties
IUPAC Name |
4-amino-1-(trifluoromethyl)cyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3NO/c8-7(9,10)6(12)3-1-5(11)2-4-6/h5,12H,1-4,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQZKKRXYSBWMAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701261412 | |
Record name | cis-4-Amino-1-(trifluoromethyl)cyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701261412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1408076-30-1 | |
Record name | cis-4-Amino-1-(trifluoromethyl)cyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701261412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.